N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H21N3O3S2/c26-21(16-7-10-17(11-8-16)30(27,28)25-13-3-4-14-25)24-22-23-20-18-6-2-1-5-15(18)9-12-19(20)29-22/h1-2,5-8,10-11H,3-4,9,12-14H2,(H,23,24,26)
• InChI Key: LUTMGRXRNZKQMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CCC5=CC=CC=C54
• Molecular Formula: C22H21N3O3S2
• Molecular Weight: 439.6 g/mol
• CAS No.: 361160-31-8

Description

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as DNTB, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a small molecule inhibitor that targets the protein HSP90, which is involved in a variety of cellular processes including protein folding, cell cycle regulation, and stress response. In

Scientific Research Applications

Synthesis and Characterization

• The compound "N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide" and its derivatives have been synthesized and characterized for various scientific applications. One study focused on the synthesis of novel substituted 3,4-dihydronaphthalene derivatives integrated with benzo[h]quinoline, benzo[g]indazole, thiazolidin-4-one, pyrazolo[3,4-d]thiazol, and thiazolo[4,5-b]pyridine ring systems. These compounds were assessed for their cytotoxicity against selected human cancer cell lines, where some exhibited promising carcinoma growth inhibition (Haiba et al., 2014).

Antimicrobial and Antifungal Activities

• Another study synthesized and evaluated heterocyclic compounds containing the thiazolyl moiety. These compounds were characterized and tested for their antibacterial activity against various strains of bacteria, such as Bacillus subtilis and Staphylococcus aureus, and antifungal activity against strains like Penicillium expansum and Botryodiplodia theobromae. The findings indicated varying levels of growth inhibition when compared to standard drugs like ciprofloxacin and Ketoconazole (Patel & Patel, 2015).